Cas no 104838-84-8 (3-[(Diphenylphosphanyl)methyl]-2,2,4,4-tetramethylpentan-3-ol)

• Product Name: 3-[(Diphenylphosphanyl)methyl]-2,2,4,4-tetramethylpentan-3-ol
• CAS No: 104838-84-8
• MF: C₂₂H₃₁OP
• MW: 342.45470738411
• CID: 2623747
• PubChem ID: 71333347
• Update Time: 2025-04-21

3-[(Diphenylphosphanyl)methyl]-2,2,4,4-tetramethylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 104838-84-8
• DTXSID00761624
• 3-[(Diphenylphosphanyl)methyl]-2,2,4,4-tetramethylpentan-3-ol

• Inchi： 1S/C22H31OP/c1-20(2,3)22(23,21(4,5)6)17-24(18-13-9-7-10-14-18)19-15-11-8-12-16-19/h7-16,23H,17H2,1-6H3
• InChI Key： INOZSLYUHUUXCS-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C(C)(C)C)(C(C)(C)C)O

Computed Properties

• Exact Mass: 342.211252606Da
• Monoisotopic Mass: 342.211252606Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų